![molecular formula C13H24N2O2 B6235891 tert-butyl 4-(aminomethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate CAS No. 1780087-29-7](/img/no-structure.png)
tert-butyl 4-(aminomethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate
Overview
Description
Tert-Butyl 4-(Aminomethyl)-Octahydrocyclopenta[c]pyrrole-2-carboxylate, commonly referred to as TBAMO, is an organic compound that has been used in a variety of applications in the scientific and medical fields. TBAMO is a colorless, crystalline solid with a molecular weight of 203.29 g/mol. It is soluble in water and has a melting point of 104-106 °C. TBAMO is a versatile compound that has been used in the synthesis of a variety of compounds, as well as in the study of its biochemical and physiological effects.
Scientific Research Applications
TBAMO has been used in a variety of scientific research applications. It has been used as a building block in the synthesis of novel compounds, such as β-lactams and cyclic peptides. It has also been used as a starting material for the synthesis of new drugs. In addition, TBAMO has been used in the study of its biochemical and physiological effects, as well as in the study of its mechanism of action.
Mechanism of Action
The mechanism of action of TBAMO is not fully understood. However, it is believed that the compound binds to certain proteins in the body, which then activates certain biochemical pathways. This activation can lead to a variety of physiological effects, depending on the protein to which TBAMO binds.
Biochemical and Physiological Effects
The biochemical and physiological effects of TBAMO are not fully understood. However, it has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial properties. In addition, it has been shown to have an effect on the central nervous system, as well as on the cardiovascular and respiratory systems.
Advantages and Limitations for Lab Experiments
The main advantage of using TBAMO in lab experiments is that it is relatively easy to synthesize. In addition, it is relatively stable and can be stored for long periods of time without degradation. However, TBAMO can be toxic if ingested, so it should be handled with care in the lab.
Future Directions
There are a number of potential future directions for TBAMO. It could be used to synthesize novel compounds, such as β-lactams and cyclic peptides, which could have potential therapeutic applications. In addition, further research could be conducted to further understand its biochemical and physiological effects, as well as its mechanism of action. Finally, TBAMO could be used in the development of new drugs, as well as in the study of its potential toxic effects.
Synthesis Methods
TBAMO can be synthesized in several different ways. One method involves the reaction of 2-amino-4-methyloctahydropyrrole-2-carboxylic acid with tert-butyl bromide in the presence of a base, such as sodium hydroxide, in an aqueous solution. The reaction yields a tert-butyl ester of the acid, which can then be isolated and purified. Another method involves the reaction of 2-amino-4-methyloctahydropyrrole-2-carboxylic acid with tert-butyl chloride in the presence of a base, such as sodium hydroxide, in an aqueous solution. The reaction yields a tert-butyl ester of the acid, which can then be isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(aminomethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate involves the reaction of tert-butyl 4-(bromomethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate with ammonia in the presence of a palladium catalyst.", "Starting Materials": [ "tert-butyl 4-(bromomethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate", "ammonia", "palladium catalyst" ], "Reaction": [ "Add tert-butyl 4-(bromomethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate and palladium catalyst to a reaction vessel", "Add ammonia to the reaction vessel", "Heat the reaction mixture to a temperature of 80-100°C", "Stir the reaction mixture for 24-48 hours", "Cool the reaction mixture to room temperature", "Filter the reaction mixture to remove the palladium catalyst", "Concentrate the filtrate under reduced pressure", "Purify the resulting product by column chromatography" ] } | |
CAS RN |
1780087-29-7 |
Product Name |
tert-butyl 4-(aminomethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate |
Molecular Formula |
C13H24N2O2 |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
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